Cas no 128017-64-1 (DODECANEDIOIC ACID)

• Product Name: DODECANEDIOIC ACID
• CAS No: 128017-64-1
• MF: C₁₂H₂₂O₄
• MW: 232.285994052887
• CID: 4471506
• PubChem ID: 12400841
• Update Time: 2025-04-24

DODECANEDIOIC ACID Chemical and Physical Properties

Names and Identifiers

• DODECANEDIOIC ACID
• DTXCID50447284
• (1,12-13C2)Dodecanedioic acid
• 128017-64-1
• SCHEMBL1330417
• Dodecanedioic acid-1,12-13C2, 99 atom % 13C
• (1,12-~13~C_2_)Dodecanedioic acid
• DTXSID50496474

• Inchi： 1S/C12H22O4/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h1-10H2,(H,13,14)(H,15,16)/i11+1,12+1
• InChI Key： TVIDDXQYHWJXFK-ALQHTKJJSA-N
• SMILES： O[13C](CCCCCCCCCC[13C](=O)O)=O

Computed Properties

• Exact Mass: 232.15851885Da
• Monoisotopic Mass: 232.15851885Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų